N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methylphenoxy)acetamide

• Molecular Formula: C21H21N5O3S
• Molecular Weight: 423.5 g/mol
• IUPAC Name: N-[5-(3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methylphenoxy)acetamide
• InChI: InChI=1S/C21H21N5O3S/c1-4-18-23-24-21-26(18)25-20(30-21)14-7-10-17(28-3)16(11-14)22-19(27)12-29-15-8-5-13(2)6-9-15/h5-11H,4,12H2,1-3H3,(H,22,27)
• InChI Key: XFXMFRXNXVWFJQ-UHFFFAOYSA-N
• SMILES: CCC1=NN=C2N1N=C(S2)C3=CC(=C(C=C3)OC)NC(=O)COC4=CC=C(C=C4)C

Description

N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methylphenoxy)acetamide, also known as ETPTA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. ETPTA is a heterocyclic compound that contains both triazole and thiadiazole rings, which are known to exhibit various biological activities. In

Mechanism of Action

The mechanism of action of N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methylphenoxy)acetamide is not fully understood. However, it is believed that N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methylphenoxy)acetamide exerts its biological effects by inhibiting the activity of various enzymes, including acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. Inhibition of these enzymes can lead to an increase in the levels of neurotransmitters, such as acetylcholine and dopamine, which are involved in various physiological processes.
Biochemical and Physiological Effects:
N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methylphenoxy)acetamide has been shown to exhibit various biochemical and physiological effects. Inhibition of acetylcholinesterase and butyrylcholinesterase can lead to an increase in the levels of acetylcholine, which is involved in various physiological processes, including learning and memory. Inhibition of monoamine oxidase can lead to an increase in the levels of monoamine neurotransmitters, such as dopamine, which are involved in the regulation of mood and behavior. N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methylphenoxy)acetamide has also been shown to exhibit anticancer activity by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methylphenoxy)acetamide has several advantages for lab experiments. It exhibits inhibitory effects on various enzymes, making it a potential candidate for drug discovery. N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methylphenoxy)acetamide is also relatively easy to synthesize, making it readily available for research purposes. However, there are also limitations to using N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methylphenoxy)acetamide in lab experiments. N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methylphenoxy)acetamide has not been extensively studied, and its mechanism of action is not fully understood. Additionally, N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methylphenoxy)acetamide may exhibit off-target effects, which could complicate its use in lab experiments.

Future Directions

There are several future directions for research on N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methylphenoxy)acetamide. One direction is to further investigate its mechanism of action and its effects on various enzymes. This could provide insights into its potential applications in drug discovery. Another direction is to explore its potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Finally, research could focus on optimizing the synthesis method of N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methylphenoxy)acetamide to improve its yield and purity.

Synthesis Methods

N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methylphenoxy)acetamide can be synthesized through a multi-step reaction process. The first step involves the synthesis of 3-ethyl-6-nitro-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, which is then reduced to 3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. The second step involves the synthesis of 5-amino-2-methoxyphenol, which is then coupled with 3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole to form N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methylphenoxy)acetamide.

Scientific Research Applications

N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methylphenoxy)acetamide has shown potential applications in scientific research, particularly in the field of drug discovery. N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methylphenoxy)acetamide exhibits inhibitory effects on various enzymes, including acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. These enzymes are involved in various physiological processes and have been implicated in the pathogenesis of several diseases, including Alzheimer's disease, Parkinson's disease, and depression. N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methoxyphenyl]-2-(4-methylphenoxy)acetamide has also been shown to exhibit anticancer activity by inducing apoptosis in cancer cells.